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Compound of Interest

Compound Name: 5-Benzylhydantoin

Cat. No.: B043465

Essential Safety and Handling Guide for 5-
Benzylhydantoin

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of 5-
Benzylhydantoin (CAS No: 3530-82-3), a compound utilized in organic synthesis.[1]
Adherence to these guidelines is crucial for ensuring personal safety and minimizing
environmental impact.

Hazard Identification and Quantitative Data

5-Benzylhydantoin is classified with the following hazards:
e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

The signal word for this compound is "Warning".[2]

Physicochemical and Hazard Data
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Property Value Reference
CAS Number 3530-82-3 [1]
Molecular Formula C10H10N202 [1]
Molecular Weight 190.20 g/mol [1]
Appearance Crystalline Solid

Melting Point 188-189°C

GHS Pictogram GHSO07 (Exclamation Mark) [2]

Hazard Statements H315, H319, H335 [2]

Precautionary Statements

P261, P264, P271, P280,
P302+P352,
P305+P351+P338

[2]

Occupational Exposure Limits (OELS)

Specific Occupational Exposure Limits (OELSs) for 5-Benzylhydantoin have not been

established by major regulatory bodies. In the absence of a specific OEL, it is recommended to

handle 5-Benzylhydantoin in a well-ventilated area, preferably within a laboratory fume hood,

to minimize inhalation exposure.[3] For compounds with irritant properties, it is prudent to keep

exposure as low as reasonably practicable. Consultation with an industrial hygienist is advised

for establishing in-house exposure control limits.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 5-Benzylhydantoin. The following

table summarizes the recommended PPE.

Recommended Personal Protective Equipment (PPE)
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. Specifications and
Body Part PPE Recommendation . .
Considerations

Nitrile or Neoprene gloves are
recommended. Ensure gloves
are inspected before use. For
incidental contact, a glove with
a thickness of 5 mil or greater
is advised.[4] Breakthrough
Hands Chemical-resistant gloves times can vary based on the
specific glove manufacturer
and thickness, so it is crucial to
consult the manufacturer's
chemical resistance data.[5][6]
Change gloves immediately if

they become contaminated.

Safety glasses with side
shields are the minimum
requirement.[3] When there is
a risk of splashing, chemical
o safety goggles should be worn.
Safety glasses with side ) )
_ A face shield should be used in
Eyes/Face shields or Goggles, Face

i conjunction with goggles for
shield

maximum protection,
especially when handling
larger quantities or during
procedures with a higher risk

of splashing.

A standard laboratory coat

should be worn to protect
Body Laboratory coat street clothing from

contamination. Ensure the lab

coat is buttoned.

Respiratory Use in a well-ventilated area Work should be conducted in a
(fume hood) certified laboratory fume hood

to control exposure to airborne
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dust or vapors. If a fume hood
is not available, a NIOSH-
approved respirator with an
appropriate particulate filter

may be necessary.

Glove Selection and Breakthrough Time Considerations

The selection of the appropriate glove material is critical. Breakthrough time is the time it takes
for a chemical to permeate through the glove material.[2] Since specific breakthrough time data
for 5-Benzylhydantoin is not readily available, a conservative approach should be taken.
Nitrile and neoprene are generally resistant to a range of chemicals. However, their
performance can be affected by factors such as chemical concentration, temperature, and the
duration of exposure.[5] It is recommended to use gloves with a longer breakthrough time for
the class of chemicals being handled and to change gloves frequently, especially after direct
contact.

Estimated Breakthrough
Glove Material General Resistance Time for Aromatic
Compounds

Breakthrough times can vary
significantly. For some
) aromatic compounds, it can be
o Good resistance to many _ _
Nitrile ] over 480 minutes for thicker
organic solvents. .
gloves, but for others, it may
be much shorter. Always check

manufacturer data.

Good resistance to acids, Generally provides good
Neoprene bases, and some organic protection against aromatic
solvents. hydrocarbons.

This table provides general guidance. Always refer to the specific glove manufacturer's
chemical resistance data.
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Operational and Disposal Plans

A step-by-step operational plan ensures the safe handling of 5-Benzylhydantoin from receipt

to disposal.

Handling and Experimental Workflow

Preparation Handling

Reaction

(Perform Synthesis/Reaction)

Cleanup & Disposal

-« |

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of 5-Benzylhydantoin.
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Experimental Protocol: Synthesis of 5-substituted-Hydantoins (General Procedure)

The following is a general procedure for the synthesis of hydantoin derivatives, adapted from a
known synthesis of 5-methyl-5-benzylhydantoin.[7] This protocol should be performed by
trained personnel in a laboratory setting.

e Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,
dissolve the starting ketone (e.g., phenylacetone for 5-methyl-5-benzylhydantoin) in a
mixture of ethanol and water.

o Reagent Addition: Add sodium cyanide and ammonium carbonate to the solution. Caution:
Sodium cyanide is highly toxic. Handle with extreme care in a fume hood and have a cyanide
antidote kit readily available.

o Reaction: Heat the reaction mixture at a controlled temperature (e.g., 60°C) and stir for a
specified period (e.g., 24 hours).[7]

o Workup: After the reaction is complete, cool the mixture to room temperature. In a well-
ventilated fume hood, carefully acidify the reaction mixture with concentrated hydrochloric
acid to the desired pH.[7]

e |solation: The product will precipitate out of the solution. Collect the solid product by vacuum
filtration.

 Purification: Recrystallize the crude product from a suitable solvent (e.g., 50% ethanol) to
obtain the purified 5-substituted-hydantoin.[7]

Disposal Plan

Proper disposal of 5-Benzylhydantoin and associated waste is critical to prevent
environmental contamination and ensure compliance with regulations.

Step-by-Step Disposal Procedure

o Waste Segregation:
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o Solid Waste: Collect unreacted 5-Benzylhydantoin, contaminated personal protective
equipment (gloves, etc.), and any contaminated disposable labware (e.g., weigh boats,
filter paper) in a designated, clearly labeled hazardous waste container. The container
should be made of a compatible material (e.g., high-density polyethylene).

o Liquid Waste: Collect any solvent waste containing dissolved 5-Benzylhydantoin in a
separate, labeled hazardous waste container for non-halogenated organic solvents. Do
not mix with other waste streams unless compatibility has been confirmed.

o Sharps Waste: Any contaminated sharps (needles, broken glass) must be disposed of in a
designated sharps container.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("5-Benzylhydantoin”), and the associated hazards (Irritant).

o Storage of Waste: Store waste containers in a designated satellite accumulation area that is
secure and away from incompatible materials. Keep containers closed except when adding
waste.

o Final Disposal: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor. Follow all local, state, and federal regulations for hazardous waste
disposal. Do not dispose of 5-Benzylhydantoin down the drain or in the regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 5-
Benzylhydantoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043465#personal-protective-equipment-for-handling-
5-benzylhydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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